Cas no 890839-37-9 (2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,5-Difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The presence of electron-withdrawing fluorine substituents enhances reactivity in palladium-catalyzed transformations, while the methoxy group improves solubility in organic solvents. The tetramethyl dioxaborolane moiety ensures consistent performance in coupling reactions, making it a reliable reagent for constructing complex aryl-aryl bonds. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its well-defined structure and purity ensure reproducibility in synthetic applications.
2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
890839-37-9 structure
Product Name:2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:890839-37-9
MF:C13H17BF2O3
MW:270.080091238022
MDL:MFCD22414481
CID:2951315
PubChem ID:60135806
Update Time:2025-05-27

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 3,5-二氟-4-甲氧基苯硼酸频哪醇酯
    • 2-[3,5-difluoro-4-(methyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anisol
    • 3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
    • 2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,5-Difluoro-4-Methoxybenzeneboronic acid pinacol ester
    • TQP0040
    • SY056848
    • A915082
    • 3,5-Difluoro-4-methoxyphenylboronicAcidPinacolEster
    • 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anisol
    • 2-(3,5-difluoro-4-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 2-[3,5-difluoro-4
    • LVDNSBZUAAXPPZ-UHFFFAOYSA-N
    • CS-0175545
    • 2-[3,5-difluoro-4-(methyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 890839-37-9
    • DB-391465
    • MFCD22414481
    • Z2050101682
    • AC-29770
    • SCHEMBL147470
    • AKOS032455866
    • EN300-12610116
    • AC1387
    • QKB83937
    • MDL： MFCD22414481
    • Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)8-6-9(15)11(17-5)10(16)7-8/h6-7H,1-5H3
    • InChI Key： LVDNSBZUAAXPPZ-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F)OC

Computed Properties

  • Exact Mass: 270.12400
  • Monoisotopic Mass: 270.1238809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • PSA: 27.69000
  • LogP: 2.27260

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D685855-0.25g
3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
 890839-37-9 95%
0.25g
 $150 2024-07-20
eNovation Chemicals LLC
D685855-1g
3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
 890839-37-9 95%
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eNovation Chemicals LLC
D685855-5g
3,5-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
 890839-37-9 95%
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 $755 2024-07-20
abcr
AB543054-250 mg
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
 890839-37-9
250MG
 €172.80 2023-04-14
abcr
AB543054-1 g
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
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1g
 €351.60 2023-04-14
abcr
AB543054-5 g
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
 890839-37-9
5g
 €1,153.20 2023-04-14
abcr
AB543054-250mg
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
 890839-37-9
250mg
 €187.70 2025-04-15
abcr
AB543054-1g
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
 890839-37-9
1g
 €374.00 2025-04-15
abcr
AB543054-5g
3,5-Difluoro-4-methoxyphenylboronic acid pinacol ester; .
 890839-37-9
5g
 €1292.20 2025-04-15
Enamine
EN300-12610116-0.05g
2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 890839-37-9 95%
0.05g
 $84.0 2023-05-06

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:890839-37-9)2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Order Number:A915082
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:54
Price ($):187.0/742.0
Email:sales@amadischem.com

2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

890839-37-9 (2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:890839-37-9)2-(3,5-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
A915082
Purity:99%/99%
Quantity:1g/5g
Price ($):187.0/742.0
Email